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Compound of Interest

Compound Name: Calcium dichromate

CAS No.: 14307-49-4

Cat. No.: B076797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of a calcium dichromate
(CaCr₂O₇) solution in a laboratory setting. The protocol is intended for use by trained

professionals in a controlled research environment.

Introduction
Calcium dichromate is an orange-red crystalline solid that is highly soluble in water.[1][2] It is

a strong oxidizing agent due to the presence of chromium in the +6 oxidation state.[1] This

property makes it useful in various chemical syntheses and as a catalyst.[2] This document

outlines the synthesis of calcium dichromate via a salt metathesis reaction and the

subsequent preparation of an aqueous solution.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of calcium
dichromate.
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Property Value/Description Source

Molecular Formula CaCr₂O₇ [1]

Molar Mass Approximately 256.07 g/mol [2][3]

Appearance
Bright orange-red crystalline

solid
[1]

Solubility in Water Highly soluble [1][2]

Density 2.370 g/cm³ [2]

Hazards
Highly toxic, carcinogen,

mutagen
[4]

Experimental Protocol: Preparation of 0.1 M Calcium
Dichromate Solution
This protocol details the preparation of 100 mL of a 0.1 M calcium dichromate solution via the

reaction of calcium chloride and sodium dichromate.

3.1. Materials and Reagents

Calcium chloride (CaCl₂), anhydrous (Molar Mass: 110.98 g/mol )

Sodium dichromate (Na₂Cr₂O₇), dihydrate (Molar Mass: 298.00 g/mol )

Deionized water

Beakers (250 mL)

Graduated cylinders (100 mL)

Volumetric flask (100 mL)

Magnetic stirrer and stir bar

Weighing balance
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Spatula

Filter paper and funnel

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat

3.2. Procedure

Calculate Reagent Masses:

To prepare 100 mL (0.1 L) of a 0.1 M CaCr₂O₇ solution, 0.01 moles of CaCr₂O₇ are

needed.

Based on the 1:1 stoichiometry of the reaction CaCl₂ + Na₂Cr₂O₇ → CaCr₂O₇ + 2NaCl,

0.01 moles of each reactant are required.

Mass of CaCl₂ = 0.01 mol * 110.98 g/mol = 1.11 g

Mass of Na₂Cr₂O₇·2H₂O = 0.01 mol * 298.00 g/mol = 2.98 g

Prepare Reactant Solutions:

In a 250 mL beaker, dissolve 1.11 g of anhydrous calcium chloride in 50 mL of deionized

water. Stir using a magnetic stirrer until fully dissolved.

In a separate 250 mL beaker, dissolve 2.98 g of sodium dichromate dihydrate in 50 mL of

deionized water. Stir until fully dissolved. The solution will be a bright orange color.

Synthesize Calcium Dichromate:

Slowly add the calcium chloride solution to the sodium dichromate solution while

continuously stirring.

A double displacement reaction will occur, forming calcium dichromate and sodium

chloride in the solution.[1]

Prepare the Final Solution:
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Transfer the resulting solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the product is transferred.

Carefully add deionized water to the volumetric flask until the bottom of the meniscus

reaches the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

3.3. Purification (Optional)

For applications requiring a higher purity solution with reduced sodium chloride, the calcium
dichromate can be precipitated if the solution is sufficiently concentrated.[1] However, for

many applications, the presence of sodium chloride as a byproduct is acceptable.

Safety Precautions
DANGER: Hexavalent chromium compounds are highly toxic, carcinogenic, and mutagenic.[4]

They are also irritants to the skin, eyes, and respiratory tract.[3]

Engineering Controls: All work should be performed in a well-ventilated fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Skin Protection: Wear a lab coat and nitrile gloves at all times. Change gloves immediately

if contaminated.

Respiratory Protection: In case of inadequate ventilation or potential for aerosol

generation, wear appropriate respiratory protection.[5]

Handling:

Avoid all personal contact, including inhalation of dust or mists.[5]

Do not eat, drink, or smoke when handling this substance.[6]
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Wash hands thoroughly after handling.[6]

Spills:

In case of a spill, contain the spill with an inert absorbent material (e.g., sand, vermiculite).

[5][7]

Clean the area thoroughly and place the waste in a labeled, sealed container for

hazardous waste disposal.

Waste Disposal: All solutions and materials contaminated with calcium dichromate must be

disposed of as hazardous waste according to local, state, and federal regulations. Do not

discharge into drains or the environment.

Experimental Workflow Diagram
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Caption: Workflow for preparing 0.1 M calcium dichromate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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